Cas no 7429-40-5 ((+)-trans-2-Methoxycyclohexan-1-ol)

• Product Name: (+)-trans-2-Methoxycyclohexan-1-ol
• CAS No: 7429-40-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 862378
• PubChem ID: 10197706
• Update Time: 2025-08-03

(+)-trans-2-Methoxycyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• cyclohexanol,2-methoxy-,trans-
• (1R,2R)-2-METHOXYCYCLOHEXAN-1-OL
• Rel-(1R,2R)-2-methoxycyclohexan-1-ol
• rac-(1R,2R)-2-methoxycyclohexan-1-ol
• (1R, 2R)-2-METHOXYCYCLOHEXANOL
• SCHEMBL3149007
• EN300-6488096
• 113625-71-1
• DTXSID601300340
• AKOS006238802
• (A+/-)-trans-2-methoxy-cyclohexanol
• 7429-40-5
• rel-(1R,2R)-2-Methoxycyclohexanol
• (1R,2R)-2-Methoxycyclohexanol
• trans-2-Methoxycyclohexanol
• Z3344357599
• (+)-trans-2-Methoxycyclohexan-1-ol

• Inchi： 1S/C7H14O2/c1-9-7-5-3-2-4-6(7)8/h6-8H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： DCQQZLGQRIVCNH-RNFRBKRXSA-N
• SMILES： O(C)[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (+)-trans-2-Methoxycyclohexan-1-ol

Cyclohexanol, 2-Methoxy-, Trans- (CAS No: 7429-40-5)

The compound cyclohexanol, 2-methoxy-, trans- (CAS No: 7429-40-5) is a significant organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its cyclohexane ring structure, which is a six-membered cyclic hydrocarbon, and the presence of a methoxy group at the 2-position in the trans configuration. The trans configuration refers to the spatial arrangement of substituents on the cyclohexane ring, where the methoxy group and the hydroxyl group are on opposite sides of the ring.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cyclohexanol, 2-methoxy-, trans-, making it more accessible for various industrial applications. Researchers have explored novel synthetic pathways, including enzymatic catalysis and asymmetric synthesis, to produce this compound with high stereoselectivity. These methods not only enhance the yield but also reduce environmental impact, aligning with current sustainability goals in the chemical industry.

The methoxy group in this compound plays a crucial role in its chemical reactivity and biological activity. The methoxy group is an electron-donating substituent, which increases the electron density of the aromatic ring, making it more susceptible to electrophilic substitution reactions. This property has been exploited in various organic transformations, such as nucleophilic aromatic substitution and cross-coupling reactions.

In terms of applications, cyclohexanol, 2-methoxy-, trans- is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it serves as a key intermediate in the production of certain antibiotics and anti-inflammatory drugs. The compound's unique stereochemistry also makes it valuable in asymmetric synthesis, where chirality is critical for drug design.

Recent studies have highlighted the potential of cyclohexanol, 2-methoxy-, trans- as a precursor for advanced materials such as liquid crystals and optoelectronic devices. Its rigid cyclohexane framework and functional groups provide excellent compatibility with other organic molecules, enabling the formation of ordered structures essential for these applications.

The demand for cyclohexanol, 2-methoxy-, trans- has been growing due to its versatility and increasing applications across multiple industries. However, challenges remain in optimizing its production processes to meet the rising demand while maintaining eco-friendliness. Ongoing research focuses on developing scalable and sustainable methods for synthesizing this compound.

In conclusion, cyclohexanol, 2-methoxy-, trans- (CAS No: 7429-40-5) is a vital organic compound with significant potential in various fields. Its unique structure and reactivity make it an essential building block for advanced materials and pharmaceuticals. With continuous advancements in synthetic chemistry and material science, this compound is expected to play an even more prominent role in future innovations.